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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215 Get Quote

Despite a thorough search, a specific Safety Data Sheet (SDS) and CAS number for N-
(Mercaptomethyl)acetamide could not be located. This may indicate that it is a novel or less

common compound. This guide, therefore, provides a comprehensive overview of the safety

and handling precautions for the closely related and structurally similar compound, N-

(Methyl)mercaptoacetamide (CAS: 20938-74-3), to serve as a robust surrogate for risk

assessment and laboratory protocol development. Researchers must conduct a thorough risk

assessment before handling N-(Mercaptomethyl)acetamide and should treat it with, at a

minimum, the same level of caution as outlined for its isomer.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing in-depth safety information, handling protocols, and hazard awareness

for working with mercaptoacetamide compounds.

Chemical and Physical Properties
While specific data for N-(Mercaptomethyl)acetamide is unavailable, the properties of N-

(Methyl)mercaptoacetamide provide a valuable reference point.
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Property Value for N-(Methyl)mercaptoacetamide

CAS Number 20938-74-3[1][2]

Molecular Formula C3H7NOS[1][2]

Molecular Weight 105.16 g/mol [1][2]

Boiling Point 83-85 °C at 0.3 mm Hg

Density 1.19 g/mL at 20 °C

Flash Point 122.6 °C[2]

Storage Temperature 2-8°C[3]

Hazard Identification and GHS Classification
Based on the data for N-(Methyl)mercaptoacetamide, the following hazards are anticipated.

Users should assume N-(Mercaptomethyl)acetamide presents similar risks.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[2]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 4
H413: May cause long lasting

harmful effects to aquatic life[2]

Signal Word: Warning[2][3]

Precautionary Statements and First Aid
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A comprehensive list of precautionary statements for N-(Methyl)mercaptoacetamide is provided

below. These should be strictly adhered to when handling N-(Mercaptomethyl)acetamide.
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Type
Precautionary Statement
Code

Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.[2][3]

P270
Do not eat, drink or smoke

when using this product.[3]

P273
Avoid release to the

environment.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[3]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P314
Get medical advice/attention if

you feel unwell.

P330 Rinse mouth.[3]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[2]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[2]
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P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2][3]

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move victim to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[2]

Skin Contact

Immediately take off all contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Call a

doctor or Poison Control Center immediately.[2]

Experimental Protocols: Safe Handling and Storage
The following protocols are based on best practices for handling thiol-containing and

hazardous chemicals.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling mercaptoacetamides is provided below.
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Personal Protective Equipment (PPE)

Start:
Entering Lab

Wear chemical safety goggles
(conforming to EN166/NIOSH)

Eye Protection Wear chemical-resistant gloves
(e.g., nitrile, inspect before use)

Hand Protection Wear a flame-retardant lab coatBody Protection
Use a full-face respirator if

exposure limits are exceeded
or irritation is experienced

Respiratory Protection
(as needed)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Engineering Controls
Ventilation: Always handle N-(Mercaptomethyl)acetamide in a well-ventilated area,

preferably within a chemical fume hood.[2]

Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.

Handling Procedures
Preparation: Before starting any work, ensure all necessary PPE is worn correctly and that

all required handling equipment is available and in good working order.

Dispensing:

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Prevent fire caused by electrostatic discharge.[2]

During Use:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.[3]
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Cleaning:

Wash hands and any exposed skin thoroughly after handling.[2]

Decontaminate all work surfaces after use.

Properly dispose of contaminated materials, including gloves and disposable labware, in a

designated hazardous waste container.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Store in a locked and secure area.[4]

Accidental Release and Disposal
A logical workflow for managing accidental spills is depicted below.
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Spill Occurs

Evacuate personnel to a safe area

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, chemical suit)

Contain the spill with inert absorbent material

Collect and place in a suitable,
closed container for disposal

Clean the affected area

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.

Accidental Release Measures
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Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[2]

Containment and Cleaning: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[2]

Disposal Considerations
Dispose of this chemical and its container at a licensed hazardous-waste disposal facility.

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[2]

Biological Activity and Potential Signaling Pathways
While specific toxicological pathways for N-(Mercaptomethyl)acetamide are not documented,

research on the broader class of mercaptoacetamides has identified them as inhibitors of

histone deacetylases (HDACs).[5] HDACs are a class of enzymes that play a crucial role in the

epigenetic regulation of gene expression. The inhibition of HDACs can lead to the

hyperacetylation of histones, which in turn affects chromatin structure and the transcription of

various genes involved in cell cycle progression, differentiation, and apoptosis. This

mechanism is being explored for its therapeutic potential in cancer treatment.

The diagram below illustrates a simplified logical relationship of mercaptoacetamides as HDAC

inhibitors.

Mercaptoacetamide
Compound

Histone Deacetylase
(HDAC) Enzyme

Inhibits Histone ProteinsDeacetylates Increased Histone
Acetylation

Leads to Altered Gene
Expression

Results in

Click to download full resolution via product page

Caption: Mercaptoacetamide as a Histone Deacetylase Inhibitor.
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It is important to note that while this provides insight into a potential biological interaction, it

does not directly describe a toxicity pathway. The observed toxicity of related compounds, such

as organ damage with repeated exposure, may involve other mechanisms that have not been

fully elucidated.

Conclusion
This technical guide provides a detailed overview of the safety and handling considerations for

N-(Mercaptomethyl)acetamide, primarily based on data from its close isomer, N-

(Methyl)mercaptoacetamide. The provided information on hazards, handling protocols, and

emergency procedures should be used to establish a safe laboratory environment. Given the

absence of specific data for N-(Mercaptomethyl)acetamide, a cautious and conservative

approach is paramount. Researchers are strongly encouraged to perform a comprehensive,

substance-specific risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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